Cas no 1804599-27-6 (2-Cyano-3,4-dimethyl-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Cyano-3,4-dimethyl-5-(trifluoromethoxy)pyridine
• CAS No: 1804599-27-6
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4911385
• Update Time: 2025-07-19

2-Cyano-3,4-dimethyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3,4-dimethyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7F3N2O/c1-5-6(2)8(15-9(10,11)12)4-14-7(5)3-13/h4H,1-2H3
• InChI Key： CAVCOJWJSQCGEK-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C#N)C(C)=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 2.8
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-3,4-dimethyl-5-(trifluoromethoxy)pyridine

Introduction to 2-Cyano-3,4-dimethyl-5-(trifluoromethoxy)pyridine (CAS No. 1804599-27-6)

2-Cyano-3,4-dimethyl-5-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1804599-27-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in synthetic chemistry. The structural features of this molecule, particularly the presence of a cyano group, dimethyl substituents, and a trifluoromethoxy group, contribute to its unique chemical properties and potential applications.

The cyano group (-CN) in the molecular structure of 2-Cyano-3,4-dimethyl-5-(trifluoromethoxy)pyridine plays a crucial role in determining its reactivity and functionality. Cyano groups are known to participate in various chemical transformations, including nucleophilic additions, condensation reactions, and metal coordination, making this compound a valuable intermediate in organic synthesis. Additionally, the dimethyl substituents at the 3 and 4 positions enhance the steric environment around the pyridine ring, influencing its electronic properties and interactions with biological targets.

The trifluoromethoxy group (-OCHF₃) is another key feature of this compound that contributes to its pharmaceutical relevance. Fluoro-substituted compounds are frequently employed in drug development due to the ability of fluorine atoms to modulate metabolic stability, lipophilicity, and binding affinity. The electron-withdrawing nature of the trifluoromethoxy group can also influence the electronic distribution within the molecule, affecting its reactivity and biological activity.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. 2-Cyano-3,4-dimethyl-5-(trifluoromethoxy)pyridine has been investigated for its potential role in various therapeutic areas. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The unique combination of functional groups makes it a promising candidate for further development as an active pharmaceutical ingredient (API) or as a key intermediate in synthesizing more complex molecules.

One of the most compelling aspects of 2-Cyano-3,4-dimethyl-5-(trifluoromethoxy)pyridine is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse modifications, enabling chemists to tailor the molecule for specific applications. Researchers have utilized this compound in the synthesis of novel heterocyclic scaffolds that exhibit enhanced biological activity. For example, derivatives of this molecule have been explored as potential kinase inhibitors, which are critical in targeting various types of cancer.

The agrochemical industry has also shown interest in 2-Cyano-3,4-dimethyl-5-(trifluoromethoxy)pyridine due to its structural similarity to known herbicides and fungicides. The trifluoromethoxy group, in particular, is often associated with increased bioactivity against plant pathogens. By leveraging the inherent reactivity of this compound, scientists have developed new formulations that offer improved efficacy and environmental safety.

Advances in computational chemistry have further enhanced the understanding of 2-Cyano-3,4-dimethyl-5-(trifluoromethoxy)pyridine's properties. Molecular modeling studies have provided insights into how different substituents influence its interactions with biological targets. These insights are crucial for designing molecules with optimized pharmacokinetic profiles. Additionally, high-throughput screening techniques have enabled rapid identification of derivatives with enhanced potency and selectivity.

The synthesis of 2-Cyano-3,4-dimethyl-5-(trifluoromethoxy)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations such as cyanation and methylation. Recent developments in catalytic methods have improved the efficiency of these processes, making large-scale production more feasible.

In conclusion,2-Cyano-3,4-dimethyl-5-(trifluoromethoxy)pyridine (CAS No. 1804599-27-6) is a versatile and highly functional compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an attractive scaffold for drug discovery and synthetic chemistry innovation. As research continues to uncover new therapeutic targets and synthetic methodologies,2-Cyano-3,4-dimethyl-5-(trifluoromethoxy)pyridine is poised to play an increasingly important role in developing next-generation chemical entities.